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Compound of Interest

Compound Name: 5-Propyl-2h-tetrazole

Cat. No.: B1594730

An In-Depth Technical Guide to the Physical Properties of 5-Propyl-2H-tetrazole: Melting Point
and Solubility

Introduction

5-Propyl-2H-tetrazole is a heterocyclic organic compound that holds significant interest for
researchers and professionals in drug development and organic synthesis. The tetrazole ring, a
key feature of this molecule, is a bioisostere of the carboxylic acid group, making it a valuable
component in the design of new pharmaceutical agents.[1] Understanding the fundamental
physical properties of 5-Propyl-2H-tetrazole, such as its melting point and solubility, is a
critical prerequisite for its effective application in medicinal chemistry and materials science.[1]

This guide provides a comprehensive overview of the known physical characteristics of 5-
Propyl-2H-tetrazole and outlines detailed, field-proven methodologies for their experimental
determination. The protocols described herein are designed to ensure scientific integrity and
generate reliable, reproducible data essential for advancing research and development.

Core Physical Properties of 5-Propyl-2H-tetrazole

A summary of the key physical and chemical properties of 5-Propyl-2H-tetrazole is presented
below. This data serves as a foundational reference for handling, characterizing, and utilizing
this compound.
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Property Value Source
Melting Point 60-65 °C [1112][3]
Molecular Formula CaHsNa4 [1][2]114]
Molecular Weight 112.13 g/mol [1112]14]
Boiling Point 243 °C [2][3]
Density 1.158 g/cm3 [2]
Appearance Off-White to Yellow Solid [1]

Note on Solubility: While specific quantitative solubility data for 5-Propyl-2H-tetrazole in a
range of solvents is not readily available in public literature, its structural features suggest it
would exhibit solubility in polar organic solvents. The following sections provide a robust
experimental protocol for determining its solubility.

Experimental Determination of Melting Point

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range
(typically 0.5-1.0 °C) is characteristic of a pure compound, whereas impurities will lead to a
depressed and broadened melting range.[5] The capillary method described below is a
standard and reliable technique for this determination.

Protocol: Capillary Melting Point Determination

e Sample Preparation:

o Place a small amount of finely powdered, dry 5-Propyl-2H-tetrazole onto a clean, dry
surface.

o Take a capillary tube and seal one end by rotating it in the outer edge of a Bunsen burner
flame.[5]

o Press the open end of the capillary tube into the sample, forcing a small amount of the
compound into the tube.[5]
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o Tap the sealed end of the capillary tube on a hard surface to pack the sample into the
bottom. Repeat until a sample height of 1-2 mm is achieved.[5]

e Apparatus Setup:

o Attach the capillary tube to a thermometer, aligning the sample with the thermometer bulb.

[5]

o Place the thermometer and attached capillary into a melting point apparatus (e.g., a Thiele
tube or an automated melting point device). Ensure the heating medium (e.g., mineral oil)
is below the expected melting point.

e Measurement:
o Heat the apparatus at a rate of approximately 10-15 °C per minute initially.

o As the temperature approaches the expected melting point (around 50-55 °C), reduce the
heating rate to 1-2 °C per minute to ensure thermal equilibrium.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue heating slowly and record the temperature at which the last crystal melts (the
end of the melting range).

Workflow for Melting Point Determination

Sample Preparation: Apparatus Setup: Initial Heating: Fine Heating: Data Recording: Result
- Finely powder the compound - Attach capillary to thermometer - Heat rapidly to ~10°C below - Reduce heating rate to - Record T1 (first liquid) Melting Point Ran‘ e (T1-T2)
- Load into capillary tube (1-2mm) - Place in melting point apparatus, expected melting point 1-2°C per minute - Record T2 (all liquid) 9 9

Click to download full resolution via product page

Caption: Workflow for determining the melting point of 5-Propyl-2H-tetrazole.

Experimental Determination of Solubility
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Solubility is a critical parameter in drug development, influencing bioavailability and formulation
design.[6][7] Thermodynamic solubility, which measures the equilibrium concentration of a
compound in a solvent, is a key metric.[8][9] The shake-flask method is the gold standard for
determining thermodynamic solubility.[6]

Protocol: Shake-Flask Method for Thermodynamic
Solubility

o Preparation of Saturated Solution:

o Add an excess amount of 5-Propyl-2H-tetrazole to a known volume of the desired solvent
(e.g., water, ethanol, phosphate-buffered saline) in a sealed vial. The presence of
undissolved solid is essential to ensure saturation.

o Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) using a mechanical
shaker or orbital incubator for a sufficient period (typically 24-48 hours) to ensure
equilibrium is reached.

e Phase Separation:

o After the equilibration period, allow the vials to stand undisturbed to let the excess solid
settle.

o Carefully withdraw a sample of the supernatant. It is crucial to avoid disturbing the
undissolved solid.

o Separate the dissolved compound from any remaining solid particles. This can be
achieved by either:

» Centrifugation: Centrifuge the sample to pellet any suspended solids.

» Filtration: Filter the sample through a low-binding filter (e.g., PTFE or PVDF) to remove
undissolved particles.[9]

e Analysis of Solute Concentration:
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o Quantify the concentration of 5-Propyl-2H-tetrazole in the clear filtrate or supernatant
using a suitable analytical method, such as:

» High-Performance Liquid Chromatography (HPLC): This is the preferred method as it
can separate the compound of interest from any impurities or degradation products.[9]

» UV-Vis Spectroscopy: A faster but less specific method that can be used if the
compound has a distinct chromophore and no interfering substances are present.

o Prepare a calibration curve using standard solutions of known concentrations to accurately
determine the solubility.

Workflow for Solubility Determination

Preparation: Equilibration: Phase Separation: Sample Analysis: Result:
- Add excess compound to solvent - Agitate at constant temperature - Centrifuge or filter to remove - Quantify concentration of Solubility (e.g., in m /mL or uM)
- Seal vial (e.g., 24-48 hours) undissolved solid dissolved compound (e.g., HPLC) y (€9, 9 L

Click to download full resolution via product page

Caption: Workflow for determining the solubility of 5-Propyl-2H-tetrazole.

Conclusion

The physical properties of 5-Propyl-2H-tetrazole, particularly its melting point and solubility,
are fundamental to its application in scientific research and development. The melting point of
60-65 °C serves as a reliable benchmark for purity assessment. While specific solubility values
are not widely published, the robust shake-flask method detailed in this guide provides a clear
pathway for researchers to determine this critical parameter in various solvent systems.
Adherence to these standardized protocols will ensure the generation of high-quality,
reproducible data, thereby facilitating the advancement of projects involving this versatile
tetrazole derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594730#physical-properties-of-5-propyl-2h-
tetrazole-melting-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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